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Xenon-134 Interaction Cross-Sections: A
Technical Guide

This technical guide provides a comprehensive overview of the interaction cross-sections of
Xenon-134 (134Xe) with various particles, primarily focusing on neutron-induced reactions. The
content is intended for researchers, scientists, and professionals in drug development and
related fields who require detailed nuclear data. This document summarizes quantitative cross-
section data, outlines key experimental methodologies for their measurement, and visualizes
fundamental processes and workflows.

Quantitative Cross-Section Data

The interaction cross-section (o) is a measure of the probability that a specific nuclear reaction
will occur between an incident particle and a target nucleus. The data presented here is crucial
for applications ranging from nuclear reactor physics and astrophysics to medical isotope
production and radiation shielding.

Neutron-Induced Reaction Cross-Sections

The most extensively studied interactions with 134Xe are those involving neutrons. The following
tables summarize evaluated nuclear data from the Japanese Evaluated Nuclear Data Library
(JENDL-4.0), providing cross-sections for a wide range of neutron-induced reactions at various
energy levels.[1]
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Table 1: General Neutron Interaction Cross-Sections for 134Xe[1]

. ] Resonan Fission

Reaction MT 0.0253 eV Maxwellia

ce 14 MeV Spectrum
Type Number (Thermal) n Average

Integral Average
(n,total) 1 4.000 b 4482 b - 4879 Db 5.998 b
(n,elastic) 2 3.735b 4217b - 2774 b 4.839b
(n,inelastic)
' - - - 266.3mb  1.151b
E_thr=853.
4 keV
(ny)/
Neutron 102 265.1 mb 265.2 mb 595.5 mb 900.2 pb 5.444 mb
Capture

b = barns (1 b = 10722 m2), mb = millibarns, pb = microbarns. MT is a standard identifier for

reaction types. Data is calculated from JENDL-4.0 at 300K.

Table 2: Neutron-Induced Particle Emission Cross-Sections for 134Xe[1]
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Fission
. Threshold 14 MeV Cross-
Reaction Type MT Number . Spectrum
Energy (E_thr)  Section

Average
(n,2n) 16 8.617 MeV 1.830 b 2.371mb
(n,3n) 17 15.10 MeV - 1.139 pb
(n,p) 103 3.294 MeV 7.722 mb 3.168 pb
(n,d) 104 7.357 MeV 60.09 pb 28.15 nb
(n,t) 105 9.373 MeV 97.80 nb 726.0e-12 b
(n,a) 107 - 393.5 pb 364.6 nb
(n,np) 28 9.599 MeV 25.28 pb 46.44 nb
(n,na) 22 3.222 MeV 46.15 pb 18.17 nb
(n,nd) 32 15.68 MeV - 190.9e-15b
(n,He-3) 106 9.876 MeV 8.796e-18 b 2.802e-15b

nb = nanobarns. Data is calculated from JENDL-4.0 at 300K.

Experimental measurements for the 134Xe(n,2n)133Xe reaction at 14.8 MeV have yielded a

cross-section value that can be compared with evaluated data, providing a crucial benchmark

for these libraries.[2]

Proton and Photon-Induced Reaction Cross-Sections

Comprehensive, tabulated experimental cross-section data for proton and photon-induced

reactions on 134Xe are less readily available in the literature compared to neutron-induced

reactions. Nuclear data libraries such as the EXFOR database contain extensive compilations
of experimental data but do not show significant tabulated entries for these specific reactions
involving 134Xe.

For photonuclear reactions, the TENDL-2015 library provides calculated energy thresholds for
several key reactions:
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o 134Xe(y,n)133Xe: Threshold Energy = 8.6 MeV
o 134Xe(y,p)t3Rl: Threshold Energy = 9.6 MeV
o 134Xe(y,pn)t32l: Threshold Energy = 17.8 MeV

Researchers requiring precise data for these reactions are encouraged to consult
comprehensive nuclear data services directly, such as the IAEA's EXFOR database or the
TENDL library, for the most current evaluated data, which are often derived from theoretical
models due to the scarcity of experimental measurements.

Experimental Protocols

The measurement of nuclear cross-sections is a complex process that relies on sophisticated
experimental techniques. Two of the most common and powerful methods, particularly for
neutron-induced reactions, are the Activation Method and the Time-of-Flight (TOF) Method.

Activation Method

The activation method is a widely used technique for determining the cross-sections of
reactions that produce a radioactive nuclide. The methodology involves irradiating a sample
with a known flux of particles and then measuring the activity of the resulting radioisotopes.

Detailed Protocol:

o Sample Preparation: A sample containing the target isotope, in this case, 13*Xe, is prepared.
For gaseous elements like xenon, this often involves containing a known quantity of high-
purity, isotopically enriched gas in a sealed container suitable for irradiation.

« Irradiation: The sample is placed in a well-characterized particle beam (e.g., neutrons from a
reactor or an accelerator-based source) for a predetermined duration. The particle flux
(number of particles per unit area per unit time) at the sample position must be accurately
known. This is often achieved by simultaneously irradiating a monitor foil with a well-known
reaction cross-section (e.g., 2’Al(n,a)?*Na or °3Nb(n,2n)°2™Nb).[3]

o Cooling and Measurement: After irradiation, the sample is removed and typically allowed to
"cool" for a period. This allows short-lived, interfering radioisotopes to decay away. The
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sample is then placed in a high-resolution radiation detector system, most commonly a High-
Purity Germanium (HPGe) detector, to measure the emitted gamma rays.

o Gamma-Ray Spectroscopy: The HPGe detector measures the energy and intensity of
gamma rays emitted from the sample. Since each radioactive isotope has a characteristic
gamma-ray energy signature and half-life, the specific product nuclide (e.g., 13¥Xe from a
134X e(n,2n) reaction) can be identified and its activity (decay rate) quantified.

e Cross-Section Calculation: The reaction cross-section (o) is calculated using the activation
formula, which relates the measured activity to the number of target nuclei, the particle flux,
the irradiation time, the cooling time, and the decay constant of the product nucleus.
Corrections are applied for factors such as detector efficiency, gamma-ray intensity, and self-
absorption within the sample.

Time-of-Flight (TOF) Method

The Time-of-Flight (TOF) method is a powerful technique for measuring energy-dependent
cross-sections. It determines the energy of a particle, typically a neutron, by precisely
measuring the time it takes to travel a known distance.

Detailed Protocol:

» Pulsed Particle Beam Production: The experiment requires a source that produces particles
in short, discrete pulses. For neutrons, this is often achieved by bombarding a heavy metal
target (like lead or tungsten) with a pulsed beam of protons from an accelerator (a process
called spallation) or by using a mechanical "chopper" to slice a continuous beam from a
reactor into pulses.

» Flight Path: The pulsed beam of particles travels down a long, evacuated tube known as a
flight path. The length of this path (L) is precisely measured and can range from tens to
hundreds of meters.

» Target Interaction: The target sample containing 134Xe is placed at the end of the flight path.
As the particle pulse passes through the target, various nuclear reactions can occur.

o Detection and Timing: Detectors are placed at specific angles relative to the target to
measure the products of the reaction (e.g., scattered neutrons or gamma rays from neutron
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capture). A crucial element is the timing system. A "start” signal is generated when the
particle pulse is created at the source. A "stop" signal is generated when a particle or
reaction product hits the detector.

o Energy Calculation: The time of flight (t) of a particle is the difference between the stop and
start times. The particle's velocity (v) is simply L/t. For non-relativistic particles like most
neutrons in these experiments, the kinetic energy (E) can be calculated from its velocity. This
allows for the determination of the incident neutron's energy that caused a specific reaction.

o Cross-Section Determination: By counting the number of specific reaction events that occur
for each measured neutron energy (i.e., for each time-of-flight bin), a detailed energy-
dependent cross-section, or excitation function, can be constructed.

Visualizations

Diagrams are provided below to illustrate key concepts and workflows related to Xenon-134
interactions.
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Caption: Workflow diagram for the Activation Method of cross-section measurement.
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Caption: Workflow diagram for the Time-of-Flight (TOF) Method.

Other Products
(d, t, 3He, np, etc.)

134Xe + n' (Elastic/Inelastic)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b12058602?utm_src=pdf-body-img
https://www.benchchem.com/product/b12058602?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Primary neutron-induced reaction channels for a Xenon-134 nucleus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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